54-20-6

Trifluorothymine

In Stock

• CAS RN:
• 54-20-6

• Formula:
• C5H3F3N2O2

• InChI:
• InChI=1S/C5H3F3N2O2/c6-5(7,8)2-1-9-4(12)10-3(2)11/h1H,(H2,9,10,11,12)

• InChIKey:
• LMNPKIOZMGYQIU-UHFFFAOYSA-N

• Trifluorothymine, also known as Trifluorothymine, is a useful research compound. Its molecular formula is C5H3F3N2O2 and its molecular weight is 180.08 g/mol. The purity is usually 95%.

3-Fluoro-2-methylaniline hydrochloride

Usually In Stock

• CAS RN:
• 654-20-6

• Formula:
• C7H9ClFN

• InChI:
• InChI=1S/C7H8FN.ClH/c1-5-6(8)3-2-4-7(5)9;/h2-4H,9H2,1H3;1H

• InChIKey:
• YCTLWGTWWGGTTP-UHFFFAOYSA-N

• 3-Fluoro-2-methylaniline hydrochloride is a useful research compound. Its molecular formula is C7H9ClFN and its molecular weight is 161.6 g/mol. The purity is usually 95%.

2,4,6-Tris(dimethylamino)phenol

• CAS RN:
• 21454-20-6

• Formula:
• C12H21N3O

• InChI:
• InChI=1S/C12H21N3O/c1-13(2)9-7-10(14(3)4)12(16)11(8-9)15(5)6/h7-8,16H,1-6H3

• InChIKey:
• KCAMLFCTSSYIFW-UHFFFAOYSA-N

• 2,4,6-Tris(dimethylamino)phenol is a useful research compound. Its molecular formula is C12H21N3O and its molecular weight is 223.31 g/mol. The purity is usually 95%.

3-phenyl-7H-furo[3,2-g]chromen-7-one

In Stock

• CAS RN:
• 68454-20-6

• Formula:
• C17H10O3

• InChI:
• InChI=1S/C17H10O3/c18-17-7-6-12-8-13-14(11-4-2-1-3-5-11)10-19-16(13)9-15(12)20-17/h1-10H

• InChIKey:
• BFXXEBJXJDDTNU-UHFFFAOYSA-N

• 3-phenyl-7H-furo[3,2-g]chromen-7-one is a useful research compound. Its molecular formula is C17H10O3 and its molecular weight is 262.26 g/mol. The purity is usually 95%.

1-Bromo-3-hexene

In Stock

• CAS RN:
• 84254-20-6

• Formula:
• C6H11B

• InChI:
• InChI=1S/C6H11Br/c1-2-3-4-5-6-7/h3-4H,2,5-6H2,1H3/b4-3+

• InChIKey:
• HSNATJOWAYTBGM-ONEGZZNKSA-N

• 1-Bromo-3-hexene is a useful research compound. Its molecular formula is C6H11Br and its molecular weight is 163.06 g/mol. The purity is usually 95%.

2,6-dichloro-3,7-dimethyl-1H,5H-pyrazolo[1,2-a]pyrazole-1,5-dione

In Stock

• CAS RN:
• 68654-20-6

• Formula:
• C8H6Cl2N2O2

• InChI:
• InChI=1S/C8H6Cl2N2O2/c1-3-5(9)7(13)12-4(2)6(10)8(14)11(3)12/h1-2H3

• InChIKey:
• JADYUIKWTGSHKX-UHFFFAOYSA-N

• 2,6-dichloro-3,7-dimethyl-1H,5H-pyrazolo[1,2-a]pyrazole-1,5-dione is a useful research compound. Its molecular formula is C8H6Cl2N2O2 and its molecular weight is 233.05. The purity is usually 95%.

Cyclopentyl 2-(2,5-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898754-20-6

• Formula:
• C16H22O

• InChI:
• InChI=1S/C16H22O/c1-12-7-8-13(2)15(11-12)9-10-16(17)14-5-3-4-6-14/h7-8,11,14H,3-6,9-10H2,1-2H3

• InChIKey:
• PAQNGQUVKNOXES-UHFFFAOYSA-N

• Cyclopentyl 2-(2,5-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C16H22O and its molecular weight is 230.34 g/mol. The purity is usually 95%.

N'-[(4-ethylphenoxy)acetyl]-2-(2-naphthyloxy)acetohydrazide

• CAS RN:
• 461654-20-6

• Formula:
• C22H22N2O4

• InChI:
• InChI=1S/C22H22N2O4/c1-2-16-7-10-19(11-8-16)27-14-21(25)23-24-22(26)15-28-20-12-9-17-5-3-4-6-18(17)13-20/h3-13H,2,14-15H2,1H3,(H,23,25)(H,24,26)

• InChIKey:
• GEIJTQCMJITJCR-UHFFFAOYSA-N

• N'-[(4-ethylphenoxy)acetyl]-2-(2-naphthyloxy)acetohydrazide is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.4g/mol. The purity is usually 95%.

Ethyl 2-(2-((5-pivalamido-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate

In Stock

• CAS RN:
• 893354-20-6

• Formula:
• C13H20N4O4S2

• InChI:
• InChI=1S/C13H20N4O4S2/c1-5-21-9(19)6-14-8(18)7-22-12-17-16-11(23-12)15-10(20)13(2,3)4/h5-7H2,1-4H3,(H,14,18)(H,15,16,20)

• InChIKey:
• MYUMVPVDFHYVHL-UHFFFAOYSA-N

• Ethyl 2-(2-((5-pivalamido-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C13H20N4O4S2 and its molecular weight is 360.45. The purity is usually 95%.

N-(1,2-dimethylpropyl)-N-(2-phenylethyl)amine

• CAS RN:
• 160254-20-6

• Formula:
• C13H21N

• InChI:
• InChI=1S/C13H21N/c1-11(2)12(3)14-10-9-13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3

• InChIKey:
• HZFWBUZCMODGSB-UHFFFAOYSA-N

• N-(1,2-dimethylpropyl)-N-(2-phenylethyl)amine is a useful research compound. Its molecular formula is C13H21N and its molecular weight is 191.31g/mol. The purity is usually 95%.

N,N-Dimethyl-1-(morpholin-3-yl)methanamine

In Stock

• CAS RN:
• 128454-20-6

• Formula:
• C7H16N2O

• InChI:
• InChI=1S/C7H16N2O/c1-9(2)5-7-6-10-4-3-8-7/h7-8H,3-6H2,1-2H3

• InChIKey:
• BJCCGQRWHQSBLQ-UHFFFAOYSA-N

• N,N-Dimethyl-1-(morpholin-3-yl)methanamine is a useful research compound. Its molecular formula is C7H16N2O and its molecular weight is 144.21 g/mol. The purity is usually 95%.

3-Chloro-4-(trifluoromethyl)benzoic acid

In Stock

• CAS RN:
• 115754-20-6

• Formula:
• C8H4ClF3O2

• InChI:
• InChI=1S/C8H4ClF3O2/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H,13,14)

• InChIKey:
• UDXPRKSPAZWHQN-UHFFFAOYSA-N

• 3-Chloro-4-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H4ClF3O2 and its molecular weight is 224.56 g/mol. The purity is usually 95%.

3-Mercaptohexyl acetate

In Stock

• CAS RN:
• 136954-20-6

• Formula:
• C8H16O2S

• InChI:
• InChI=1S/C8H16O2S/c1-3-4-8(11)5-6-10-7(2)9/h8,11H,3-6H2,1-2H3

• InChIKey:
• JUCARGIKESIVLB-UHFFFAOYSA-N

• 3-mercaptohexyl acetate is an acetate ester obtained by formal O-acetylation of 3-mercaptohexanol. It has a role as a Saccharomyces cerevisiae metabolite. It is an acetate ester and an alkanethiol. It derives from a 3-mercaptohexanol.
  3-Mercaptohexyl acetate belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercaptohexyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-mercaptohexyl acetate is primarily located in the membrane (predicted from logP). 3-Mercaptohexyl acetate exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexyl acetate can be biosynthesized from 3-mercaptohexanol. Outside of...

(S)-1-((benzyloxy)carbonyl)-3-methylpyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1412254-20-6

• Formula:
• C14H17NO4

• InChI:
• InChI=1S/C14H17NO4/c1-14(12(16)17)7-8-15(10-14)13(18)19-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,16,17)/t14-/m0/s1

• InChIKey:
• PVHTZUOXJDYNBQ-AWEZNQCLSA-N

• (S)-1-((benzyloxy)carbonyl)-3-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.

2',5'-Dibutoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde

In Stock

• CAS RN:
• 1501954-20-6

• Formula:
• C28H30O4

• InChI:
• InChI=1S/C28H30O4/c1-3-5-15-31-27-17-26(24-13-9-22(20-30)10-14-24)28(32-16-6-4-2)18-25(27)23-11-7-21(19-29)8-12-23/h7-14,17-20H,3-6,15-16H2,1-2H3

• InChIKey:
• JMDUPWWEKGSQEN-UHFFFAOYSA-N

• 2',5'-Dibutoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde is a useful research compound. Its molecular formula is C28H30O4 and its molecular weight is 430.5 g/mol. The purity is usually 95%.

6-fluoro-3-(7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-indole

In Stock

• CAS RN:
• 1802154-20-6

• Formula:
• C20H23FN4OSi

• InChI:
• InChI=1S/C20H23FN4OSi/c1-27(2,3)9-8-26-13-25-7-6-16-19(23-12-24-20(16)25)17-11-22-18-10-14(21)4-5-15(17)18/h4-7,10-12,22H,8-9,13H2,1-3H3

• InChIKey:
• RXEQGYCBNRONJU-UHFFFAOYSA-N

• 6-fluoro-3-(7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-indole is a useful research compound. Its molecular formula is C20H23FN4OSi and its molecular weight is 382.514. The purity is usually 95%.

ethyl (2S,4R)-2-amino-4-fluoro-4-(methylcarbamoyl)butanoate hydrochloride

In Stock

• CAS RN:
• 2866254-20-6

• Formula:
• C8H16ClFN2O3

• InChI:
• InChI=1S/C8H15FN2O3.ClH/c1-3-14-8(13)6(10)4-5(9)7(12)11-2;/h5-6H,3-4,10H2,1-2H3,(H,11,12);1H/t5-,6+;/m1./s1

• InChIKey:
• XUMKUMRJWRQIKE-IBTYICNHSA-N

• Ethyl (2S,4R)-2-amino-4-fluoro-4-(methylcarbamoyl)butanoate hydrochloride is a useful research compound. Its molecular formula is C8H16ClFN2O3 and its molecular weight is 242.67 g/mol. The purity is usually 95%.

methyl 4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-ylsulfonyl)benzoate

In Stock

• CAS RN:
• 1705354-20-6

• Formula:
• C15H17NO4S

• InChI:
• InChI=1S/C15H17NO4S/c1-20-15(17)11-5-9-14(10-6-11)21(18,19)16-12-3-2-4-13(16)8-7-12/h2-3,5-6,9-10,12-13H,4,7-8H2,1H3

• InChIKey:
• MRQJJWHELRHANB-UHFFFAOYSA-N

• Methyl 4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C15H17NO4S and its molecular weight is 307.36. The purity is usually 95%.

5-bromo-2-[3-(3-oxopiperazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549054-20-6

• Formula:
• C13H14BrN5O

• InChI:
• InChI=1S/C13H14BrN5O/c14-10-3-9(4-15)13(17-5-10)19-6-11(7-19)18-2-1-16-12(20)8-18/h3,5,11H,1-2,6-8H2,(H,16,20)

• InChIKey:
• HRPNSJYROQEJKY-UHFFFAOYSA-N

• 5-bromo-2-[3-(3-oxopiperazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C13H14BrN5O and its molecular weight is 336.19 g/mol. The purity is usually 95%.

5-(Trifluoromethyl)pyrimidine-2,4(3H,5H)-dione

• CAS RN:
• 1171916-79-2; 54-20-6

• Formula:
• C5H3F3N2O2

• InChI:
• InChI=1S/C5H3F3N2O2/c6-5(7,8)2-1-9-4(12)10-3(2)11/h1-2H,(H,10,11,12)

• InChIKey:
• MRXNHQUYKAKAAG-UHFFFAOYSA-N

• 5-(Trifluoromethyl)pyrimidine-2,4(3H,5H)-dione is a useful research compound. Its molecular formula is C5H3F3N2O2 and its molecular weight is 180.086. The purity is usually 95%.

1-Bromo-3-hexene

• CAS RN:
• 63281-96-9; 84254-20-6

• Formula:
• C6H11Br

• InChI:
• InChI=1S/C6H11Br/c1-2-3-4-5-6-7/h3-4H,2,5-6H2,1H3/b4-3+

• InChIKey:
• HSNATJOWAYTBGM-UHFFFAOYSA-N

• 1-Bromo-3-hexene is a useful research compound. Its molecular formula is C6H11Br and its molecular weight is 163.058. The purity is usually 95%.